N-ethyl-N-methylformamide dimethyl acetal

• CAS RN: 929286-43-1
• Molecular Formula: C6H15NO2
• Molecular Weight: 133.19 g/mol
• IUPAC Name: N-(dimethoxymethyl)-N-methylethanamine
• InChI: InChI=1S/C6H15NO2/c1-5-7(2)6(8-3)9-4/h6H,5H2,1-4H3
• InChI Key: XYGTTXYQUMEHDB-UHFFFAOYSA-N
• SMILES: CCN(C)C(OC)OC

Description

N,N-Dimethylformamide dimethyl acetal is a chemical compound used as an intermediate in the formation of pyridine derivatives, which exhibits inhibition against PI3 kinase p110alfa enzymes. It is utilized for the derivatization of primary sulfonamides and trifluoroacetic acid. It is also used in the preparation of formamidine derivatives.

Synthesis Analysis

N,N-Dimethylformamide dimethyl acetal is formed upon reaction of the reactants methanolate, DMF, and CHCl3. Chloroform reacts with solid sodium methoxide or sodium methanolate in methanol, presumably via the intermediately formed dichlorocarbene: CCl2, which converts dimethylformamide to DMF-DMA with CO cleavage.

Molecular Structure Analysis

The molecular formula of N,N-Dimethylformamide dimethyl acetal is C5H13NO2. The molecular weight is 119.16 g/mol.

Chemical Reactions Analysis

N,N-Dimethylformamide dimethyl acetal is used as a reagent in organic synthesis. It participates in a number of processes and serves as a source of various building blocks.

Physical And Chemical Properties Analysis

N,N-Dimethylformamide dimethyl acetal is a clear, colorless, amine-like smelling liquid that mixes with water and many organic solvents. In water, the acetal decomposes gradually. The boiling point is 120.9±20.0 °C, and the density is 0.900±0.06 g/cm3.

Mechanism of Action

The Van der Waals complex formed from the electron-deficient fluorinated aromatic ring and DMF evolves under light toward a charge transfer complex stabilized by ammonium formate.

Safety and Hazards

N,N-Dimethylformamide dimethyl acetal is considered hazardous. It is highly flammable and harmful if inhaled. It causes serious eye damage and may cause an allergic skin reaction. It is also suspected of damaging fertility or the unborn child.

Future Directions

While specific future directions for N,N-Dimethylformamide dimethyl acetal are not mentioned in the sources, its use as a reagent in organic synthesis suggests potential for further exploration in the field of organic chemistry.